Cas no 309942-97-0 (Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)-)

• Product Name: Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)-
• CAS No: 309942-97-0
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 1445189
• Update Time: 2024-08-23

Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-4-(4-phenyl-1-piperazinyl)-

• Inchi： 1S/C17H17N3O4/c21-17(22)13-6-7-15(16(12-13)20(23)24)19-10-8-18(9-11-19)14-4-2-1-3-5-14/h1-7,12H,8-11H2,(H,21,22)
• InChI Key： RCZJKZNEBXSUKZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CCN(C3=CC=CC=C3)CC2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 327.12201

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 557.7±50.0 °C(Predicted)
• PSA: 86.92
• pka: 4.39±0.10(Predicted)